9-bromo-8-fluoro-1H,2H,4H,4aH,5H,6H-morpholino[4,3-a]quinoxalin-5-one

• IUPAC Name: 9-bromo-8-fluoro-2,4,4a,6-tetrahydro-1H-[1,4]oxazino[4,3-a]quinoxalin-5-one
• InChI: InChI=1S/C11H10BrFN2O2/c12-6-3-9-8(4-7(6)13)14-11(16)10-5-17-2-1-15(9)10/h3-4,10H,1-2,5H2,(H,14,16)
• InChI Key: YLPOXMIQDXUONQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2N1C3=CC(=C(C=C3NC2=O)F)Br
• Molecular Formula: C11H10BrFN2O2
• Molecular Weight: 301.11 g/mol

Description

The compound “9-bromo-8-fluoro-1H,2H,4H,4aH,5H,6H-morpholino[4,3-a]quinoxalin-5-one” is an organic compound. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H10BrFN2O2/c12-6-3-9-8 (4-7 (6)13)14-11 (16)10-5-17-2-1-15 (9)10/h3-4,10H,1-2,5H2, (H,14,16). This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 301.12. It is a powder at room temperature.

Scientific Research Applications

Synthesis and Derivatives

• The synthesis of 9-bromo-8-fluoro-1H,2H,4H,4aH,5H,6H-morpholino[4,3-a]quinoxalin-5-one and its derivatives is a key area of research. These compounds are synthesized through various chemical processes, often involving intricate reactions with specific reagents and conditions. The synthesis and characterization of these derivatives provide valuable insights into the properties and potential applications of these compounds in scientific research (Didenko et al., 2015).

Biological Activity and Drug Development

• Research has also been conducted on the biological activities of 9-bromo-8-fluoro-1H,2H,4H,4aH,5H,6H-morpholino[4,3-a]quinoxalin-5-one and its analogs. These studies are crucial for understanding their potential as therapeutic agents. For instance, some derivatives have shown antitumor and antibacterial properties, making them subjects of interest in the development of new drugs (El-Agrody et al., 2012).

Advanced Intermediate in Chemical Synthesis

• This compound and its analogs serve as advanced intermediates in the total synthesis of various biologically active molecules. Their unique structural properties enable the formation of complex molecules that are significant in pharmaceutical research and development (Silveira et al., 2011).

Chemoselectivity and Regioselectivity

• The compound's ability to undergo specific chemical reactions with high chemoselectivity and regioselectivity is another important research area. Understanding these properties can help in designing and synthesizing targeted molecules with desired functionalities, which is crucial in medicinal chemistry and drug design (Wang et al., 2007).

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer. The MSDS contains important information about the compound’s potential hazards, safe handling procedures, and emergency response measures.